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Compound of Interest

Compound Name: Custodiol

Cat. No.: B12649038

Technical Support Center: Custodiol® HTK
Perfusion Protocols

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals utilizing Custodiol®
HTK solution for ex vivo organ perfusion.

Frequently Asked Questions (FAQSs)

Q1: What is Custodiol® HTK solution and how does it work?

Al: Custodiol® HTK (Histidine-Tryptophan-Ketoglutarate) is a preservation solution used for
the perfusion and flushing of donor organs for transplantation and in experimental research.[1]
[2][3] Its principle of action is to inactivate organ function by withdrawing extracellular sodium

and calcium, while intensely buffering the extracellular space with histidine/histidine HCI. This
process prolongs the organ's tolerance to the interruption of blood and oxygen supply.[4]

Q2: What are the key advantages of using Custodiol® HTK solution?
A2: Custodiol® HTK solution offers several advantages:

e Low Viscosity: Its water-like viscosity allows for rapid and effective flushing and cooling of the
organ.[5]
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e Low Potassium Concentration: This minimizes the risk of hyperkalemia and post-transplant
arrhythmias, and eliminates the need to flush the solution out of the organ before
reperfusion.[5][6]

» Effective Buffering: The high concentration of histidine provides robust buffering capacity,
protecting against acidosis during ischemia.[5]

o Ready-to-Use: Custodiol® HTK is a ready-to-use solution that does not require additives or
filters.[6]

Q3: Does Custodiol® HTK solution need to be refrigerated?

A3: Yes, Custodiol® HTK solution should be stored in a refrigerator at 2-8°C and protected
from light.

Q4: Is filtration of Custodiol® HTK solution necessary before use?
A4: No, filtration of Custodiol® HTK is not necessary or recommended.
Q5: Can Custodiol® HTK be used for continuous machine perfusion?

A5: Custodiol® HTK solution is not indicated for continuous machine perfusion of donor
organs. It is intended for the initial flushing and hypothermic storage of the organ.

Data Presentation: Recommended Perfusion
Pressures

The following table summarizes the recommended perfusion pressures, volumes, and
temperatures for various organs using Custodiol® HTK solution. These are guidelines for
human organs and may need to be adjusted for small animal models.
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Perfusion
Initial Pressure . .
. Perfusion Temperatur  Perfusion
Organ Perfusion After )
. Volume e Time
Pressure Cardiac
Arrest
100-110 40-50 mmHg 1 mL/min/g
Heart (Adult) mmHg (140- (50-70 cm estimated 5-8°C 6-8 minutes
150 cm H20) H20) heart weight
H 80-90 mmHg 30-40 mmHg 1 mL/min/g
eart
) (110-120 cm (40-50 cm estimated 5-8°C 6-8 minutes
(Infant/Child) )
H20) H20) heart weight
90-110 Not 1.5 mL/min/g
o
Kidney mmHg (120- ) estimated 5-8°C 6-8 minutes
Applicable ] )
140 cm H20) kidney weight
Gravity
) perfusion 150-200
Liver/Pancrea ) Not i
(container 1m ) mL/kg body 0-4°C 8-15 minutes
s (en bloc) Applicable ]
above the weight
organ)

Experimental Protocols

Protocol 1: Ex Vivo Liver Perfusion in a Rat Model

This protocol provides a general guideline for the ex vivo perfusion of a rat liver using
Custodiol® HTK solution.

« Animal Preparation: Anesthetize the rat according to your institution's approved protocol.
Perform a midline laparotomy to expose the abdominal organs.

¢ Vascular Cannulation: Carefully dissect the portal vein. Place a loose ligature around the
vein. Insert an appropriately sized catheter into the portal vein and secure it.

o Initiation of Perfusion: Start the perfusion with cold (4°C) Custodiol® HTK solution at a low
flow rate (e.g., 2 mL/min).

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b12649038?utm_src=pdf-body
https://www.benchchem.com/product/b12649038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

e Venting: Immediately after starting the perfusion, incise the inferior vena cava to allow for the
outflow of blood and perfusate.

e Observation of Flushing: Observe the liver for a uniform blanching, indicating successful
flushing of the blood. This should occur within a few minutes.

o Pressure/Flow Rate Adjustment: Gradually increase the flow rate until a physiological
pressure of 10-16 cmH20 is achieved in the portal vein. Monitor the pressure throughout the
experiment to avoid over-perfusion.

o Duration: Continue the perfusion for the desired experimental duration.
Troubleshooting Guides
Issue 1: Incomplete or Patchy Organ Flushing

o Symptom: The organ does not achieve a uniform pale color after the initial perfusion period.
Some areas may remain reddish or mottled.

e Possible Causes & Solutions:

o Inadequate Perfusion Pressure: The perfusion pressure may be too low for the specific
organ or animal model.

» Solution: Gradually increase the perfusion pressure or flow rate while carefully
monitoring for signs of edema. For gravity-fed systems, increase the height of the
reservoir.

o Vascular Obstruction: Small blood clots can obstruct the vasculature.

» Solution: Ensure the animal was adequately heparinized before organ procurement. If
clots are suspected, a brief, gentle increase in pressure might help dislodge them, but
proceed with caution to avoid vascular damage.

o Cannula Placement: The cannula may be improperly placed, leading to preferential flow to
certain parts of the organ.
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» Solution: Verify that the cannula tip is correctly positioned in the main artery or vein
supplying the entire organ and is not advanced too far into a smaller branch.

Issue 2: Organ Edema

o Symptom: The organ appears swollen and may gain a significant amount of weight during
perfusion.

e Possible Causes & Solutions:

o Excessive Perfusion Pressure: Consistently high perfusion pressure can force fluid into
the interstitial space.

» Solution: Immediately reduce the perfusion pressure to the recommended range.
Monitor for resolution of the edema.

o Impaired Venous Outflow: Obstruction of the venous outflow can lead to increased back
pressure and edema.

» Solution: Ensure the venous drainage is unobstructed. Check for kinks in the tubing or
improper cannula placement in the outflow vessel.

Issue 3: High Vascular Resistance
o Symptom: The perfusion pressure is high, but the flow rate through the organ is low.
e Possible Causes & Solutions:

o Vasospasm: The blood vessels may be constricted.

» Solution: Ensure the Custodiol® HTK solution is at the correct cold temperature, which
helps to reduce metabolic activity and vasospasm.

o Air Embolism: Air bubbles in the perfusion circuit can block small vessels.

» Solution: Prime the perfusion tubing carefully to remove all air bubbles before
connecting it to the organ.
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Caption: Experimental workflow for ex vivo organ perfusion.

© 2025 BenchChem. All rights reserved.

6/9 Tech Support


https://www.benchchem.com/product/b12649038?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Start Perfusion

Is Organ Flushing Uniform?

Incomplete Flushing Flushing is Uniform

Is Organ Edematous?

Edema Detected No Edema

Is Pressure Too High?
Yes

Gradually Increase Pressure Check Cannula Placement

Continue Experiment

Reduce Pressure Check Venous Outflow

Click to download full resolution via product page

Caption: Troubleshooting flowchart for common perfusion issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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